Cas no 2034487-78-8 (N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide)

• Product Name: N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide
• CAS No: 2034487-78-8
• MF: C₁₆H₁₂ClNO₃
• MW: 301.724383354187
• CID: 5336385
• Update Time: 2025-05-25

N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-([2,3'-bifuran]-5-ylmethyl)-2-chlorobenzamide
• 2-chloro-N-[[5-(furan-3-yl)furan-2-yl]methyl]benzamide
• N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide

• Inchi： 1S/C16H12ClNO3/c17-14-4-2-1-3-13(14)16(19)18-9-12-5-6-15(21-12)11-7-8-20-10-11/h1-8,10H,9H2,(H,18,19)
• InChI Key： GQMOQRDMPACZPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1=CC=C(C2=COC=C2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide

N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide: A Comprehensive Overview

The compound with CAS No 2034487-78-8, known as N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bifuran moiety with a chlorobenzamide group. The bifuran framework is a bicyclic structure consisting of two fused furan rings, while the chlorobenzamide group introduces both electronic and steric effects into the molecule. These features make this compound particularly interesting for applications in drug discovery, material synthesis, and catalysis.

Recent studies have highlighted the potential of N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide as a versatile building block in organic synthesis. Researchers have demonstrated its ability to participate in various reactions, including Suzuki coupling and Stille coupling, which are widely used in the construction of complex molecular architectures. The bifuran moiety in this compound has been shown to enhance the electronic properties of the molecule, making it an ideal candidate for use in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its synthetic applications, this compound has also been explored for its biological activity. Preliminary studies suggest that N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for drug development. Further research is currently underway to investigate its selectivity and efficacy against specific targets.

The synthesis of N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the bifuran derivative through oxidative coupling of furan derivatives and subsequent functionalization to introduce the chlorobenzamide group. This process has been optimized to achieve high yields and excellent purity, ensuring the compound's suitability for advanced applications.

From a physical chemistry perspective, this compound exhibits interesting properties such as high thermal stability and moderate solubility in organic solvents. These characteristics make it suitable for use in high-performance materials where thermal and chemical stability are critical. Recent advancements in computational chemistry have also enabled researchers to predict the electronic properties of this compound with greater accuracy, further aiding its application in electronic materials.

Moreover, the environmental impact of N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide has been a topic of recent research. Studies indicate that this compound undergoes biodegradation under specific conditions, suggesting that it may have lower environmental toxicity compared to other similar compounds. However, further research is needed to fully understand its ecological footprint and ensure its safe use in industrial applications.

In conclusion, N-({[2,3'-bifuran]-5-yl}methyl)-2-chlorobenzamide (CAS No 2034487-78-8) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and favorable properties make it an attractive candidate for researchers across various disciplines. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic research and industrial innovation.